Cas no 857284-05-0 (Benzenemethanamine,N-methyl-2-(3-pyridinyl)-)

857284-05-0 structure
Product name:Benzenemethanamine,N-methyl-2-(3-pyridinyl)-
Benzenemethanamine,N-methyl-2-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine,N-methyl-2-(3-pyridinyl)-
- METHYL-(2-PYRIDIN-3-YL-BENZYL)-AMINE
- N-methyl-1-(2-pyridin-3-ylphenyl)methanamine
- N-Methyl-N-(2-pyridin-3-ylbenzyl)aMine
- N-Methyl-N-(2-pyridin-3ylbenzyl)amine 97%
- Benzenemethanamine, N-methyl-2-(3-pyridinyl)-
- N-Methyl-2-(3-pyridinyl)benzenemethanamine
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- Inchi: 1S/C13H14N2/c1-14-9-11-5-2-3-7-13(11)12-6-4-8-15-10-12/h2-8,10,14H,9H2,1H3
- InChI Key: HEJTYMMYWPZKIZ-UHFFFAOYSA-N
- SMILES: C1(CNC)=CC=CC=C1C1=CC=CN=C1
Computed Properties
- Exact Mass: 198.11600
- Monoisotopic Mass: 198.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9Ų
- XLogP3: 1.8
Experimental Properties
- Density: 1.045
- Boiling Point: 344.4°C at 760 mmHg
- Flash Point: 162.1°C
- Refractive Index: 1.568
- PSA: 24.92000
- LogP: 2.85890
Benzenemethanamine,N-methyl-2-(3-pyridinyl)- Security Information
- Hazardous Material transportation number:UN 2735
- Hazard Category Code: 34
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R34
Benzenemethanamine,N-methyl-2-(3-pyridinyl)- Customs Data
- HS CODE:2933399990
Benzenemethanamine,N-methyl-2-(3-pyridinyl)- Related Literature
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
857284-05-0 (Benzenemethanamine,N-methyl-2-(3-pyridinyl)-) Related Products
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